Cas no 596103-18-3 ([(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol)

[(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol structure
596103-18-3 structure
Product Name:[(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol
CAS No:596103-18-3
MF:C13H16ClN5O3S
MW:357.815839767456
CID:338082
Update Time:2023-08-03

[(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-4'-thio-
    • [(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]d
    • [(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol
    • Inchi: 1S/C13H16ClN5O3S/c1-13(2)21-7-5(3-20)23-11(8(7)22-13)19-4-16-6-9(15)17-12(14)18-10(6)19/h4-5,7-8,11,20H,3H2,1-2H3,(H2,15,17,18)/t5-,7-,8-,11-/m1/s1
    • InChI Key: HTWZOPSVPNPHOZ-IOSLPCCCSA-N
    • SMILES: ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@H]2[C@@H]([C@@H](CO)S1)OC(C)(C)O2)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 475
  • Topological Polar Surface Area: 134

[(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol Related Literature

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